Cas no 49713-51-1 (4-Hydroxy-6-(trifluoromethyl)quinoline)
4-Hydroxy-6-(trifluoromethyl)quinoline is a fluorinated quinoline derivative with notable chemical and pharmaceutical applications. The trifluoromethyl group enhances its lipophilicity and metabolic stability, making it valuable in medicinal chemistry for drug discovery. The hydroxyl group at the 4-position provides a reactive site for further functionalization, enabling the synthesis of diverse analogs. This compound exhibits potential as a building block for bioactive molecules, particularly in the development of antimicrobial and anticancer agents. Its unique electronic properties, conferred by the electron-withdrawing trifluoromethyl group, also make it useful in materials science. High purity and well-defined structural characteristics ensure reliability in research and industrial applications.
49713-51-1 structure
Product Name:4-Hydroxy-6-(trifluoromethyl)quinoline
CAS No:49713-51-1
MF:C10H6F3NO
MW:213.15595293045
MDL:MFCD00209673
CID:325640
PubChem ID:2775135
Update Time:2025-06-08
4-Hydroxy-6-(trifluoromethyl)quinoline Chemical and Physical Properties
Names and Identifiers
-
- 6-(Trifluoromethyl)quinolin-4-ol
- 4-Hydroxy-6-(trifluoromethyl)quinoline
- 4-Quinolinol,6-(trifluoromethyl)-
- 6-(trifluoromethyl)-1H-quinolin-4-one
- 6-(trifluoromethyl)-4-Quinolinol
- 6-(Trifluoromethyl)quinolin-4(1H)-one
- 6-trifluoromethyl-4-quinolinol
- 6-Trifluoromethyl-quinolin-4-ol
- 4-Quinolinol, 6-(trifluoromethyl)-
- 4-Hydroxy-6-trifluoromethylquinoline
- CEIVPELVRVTMJW-UHFFFAOYSA-N
- ZX-
- 49713-51-1
- Z1741958996
- 6-(trifluoromethyl)-1H-quinolin-4-one;4-Hydroxy-6-(trifluoromethyl)quinoline
- A827820
- AC-3049
- 949507-45-3
- SB68891
- EN300-629925
- SY003662
- FT-0618659
- CS-0063916
- AKOS002337477
- MFCD00209673
- SCHEMBL4421437
- DTXSID60379406
- FS-1145
- BB 0241045
- DB-051672
- 6-(Trifluoromethyl)quinolin-4-ol, 4-Hydroxy-6-(trifluoromethyl)-1-azanaphthalene
-
- MDL： MFCD00209673
- Inchi： 1S/C10H6F3NO/c11-10(12,13)6-1-2-8-7(5-6)9(15)3-4-14-8/h1-5H,(H,14,15)
- InChI Key： CEIVPELVRVTMJW-UHFFFAOYSA-N
- SMILES： FC(C1C=CC2=C(C(C=CN2)=O)C=1)(F)F
Computed Properties
- Exact Mass: 213.04000
- Monoisotopic Mass: 213.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.5
- Topological Polar Surface Area: 29.1
Experimental Properties
- Color/Form: powder
- Density: 1.427
- Melting Point: 265 °C
- Boiling Point: 269.1 ℃ at 760 mmHg
- Flash Point: 114.4℃
- Refractive Index: 1.509
- PSA: 33.12000
- LogP: 2.95920
- Solubility: Not determined
4-Hydroxy-6-(trifluoromethyl)quinoline Security Information
- Signal Word：warning
- Hazard Statement： Irritant
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazard Category Code： 36/37/38-25
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- HazardClass：IRRITANT
- Storage Condition：Ambient temperatures.
4-Hydroxy-6-(trifluoromethyl)quinoline Customs Data
- HS CODE：2933499090
- Customs Data：
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Hydroxy-6-(trifluoromethyl)quinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 007673-1g |
6-(Trifluoromethyl)-4-quinolinol |
49713-51-1 | 97% | 1g |
￡15.00 | 2022-02-28 | |
| Fluorochem | 007673-5g |
6-(Trifluoromethyl)-4-quinolinol |
49713-51-1 | 97% | 5g |
￡66.00 | 2022-02-28 | |
| Fluorochem | 007673-25g |
6-(Trifluoromethyl)-4-quinolinol |
49713-51-1 | 97% | 25g |
￡287.00 | 2022-02-28 | |
| Fluorochem | 007673-100g |
6-(Trifluoromethyl)-4-quinolinol |
49713-51-1 | 97% | 100g |
￡841.00 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 005410-1g |
4-Hydroxy-6-(trifluoromethyl)quinoline |
49713-51-1 | 97% | 1g |
454.0CNY | 2021-07-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 005410-5g |
4-Hydroxy-6-(trifluoromethyl)quinoline |
49713-51-1 | 97% | 5g |
1429.0CNY | 2021-07-07 | |
| Apollo Scientific | PC3759-1g |
4-Hydroxy-6-(trifluoromethyl)quinoline |
49713-51-1 | 98% | 1g |
£15.00 | 2025-02-21 | |
| Apollo Scientific | PC3759-5g |
4-Hydroxy-6-(trifluoromethyl)quinoline |
49713-51-1 | 98% | 5g |
£30.00 | 2025-02-21 | |
| Chemenu | CM144933-25g |
6-(Trifluoromethyl)-4-quinolinol |
49713-51-1 | 98% | 25g |
$171 | 2024-07-16 | |
| TRC | H999813-10mg |
4-Hydroxy-6-(trifluoromethyl)quinoline |
49713-51-1 | 10mg |
$ 50.00 | 2022-06-04 |
4-Hydroxy-6-(trifluoromethyl)quinoline Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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